Cas no 18260-60-1 (Pyrimidine,2,4,6-trifluoro-5-methyl-)

• Product Name: Pyrimidine,2,4,6-trifluoro-5-methyl-
• CAS No: 18260-60-1
• MF: C₅H₃F₃N₂
• MW: 148.085931062698
• MDL: MFCD00233526
• CID: 137916
• PubChem ID: 1713157
• Update Time: 2025-06-12

Pyrimidine,2,4,6-trifluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,4,6-trifluoro-5-methyl-
• 2,4,6-TRIFLUORO-5-METHYLPYRIMIDINE
• 2,4,6-trifluoro-5-methyl-pyrimidine
• 5-methyl-2,4,6-trifluoropyrimidine
• Pyrimidine,2,4,6-trifluoro-5-methyl
• AKOS006272205
• Pyrimidine, 2,4,6-trifluoro-5-methyl-
• SCHEMBL812669
• DTXSID10364862
• FT-0609857
• EN300-249692
• MFCD00233526
• Z1198152517
• 18260-60-1

• MDL： MFCD00233526
• Inchi： 1S/C5H3F3N2/c1-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key： AZVALKSFVWAVOL-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=C(N=1)F)F)C

Computed Properties

• Exact Mass: 148.02500
• Monoisotopic Mass: 148.02483259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 1.20230

Additional information on Pyrimidine,2,4,6-trifluoro-5-methyl-

Comprehensive Overview of Pyrimidine,2,4,6-trifluoro-5-methyl- (CAS No. 18260-60-1)

Pyrimidine,2,4,6-trifluoro-5-methyl- (CAS No. 18260-60-1) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro-methyl substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyrimidine core with strategic fluorine substitutions, enhances its reactivity and binding affinity, making it invaluable in drug discovery and material science applications.

The growing interest in fluorinated pyrimidines stems from their ability to improve metabolic stability and bioavailability in drug candidates. Researchers are particularly focused on 2,4,6-trifluoro-5-methylpyrimidine due to its potential in designing kinase inhibitors and antiviral agents. Recent studies highlight its role in optimizing small-molecule therapeutics, aligning with the industry's shift toward precision medicine. Keywords such as "fluorinated heterocycles" and "pyrimidine derivatives in drug design" frequently appear in scientific literature, reflecting its relevance.

From an industrial perspective, CAS No. 18260-60-1 is pivotal in agrochemical formulations, where its fluoro-methyl groups contribute to herbicidal and fungicidal activity. Innovations in sustainable agriculture have driven demand for such compounds, as they enable lower application rates and reduced environmental impact. This aligns with global trends like "green chemistry" and "eco-friendly pesticides," which dominate current market discussions.

Synthetic methodologies for Pyrimidine,2,4,6-trifluoro-5-methyl- often involve halogen-exchange reactions or direct fluorination techniques. Advanced tools like flow chemistry and catalysis are being explored to enhance yield and scalability, addressing common search queries such as "efficient synthesis of fluoropyrimidines." These advancements underscore the compound's adaptability to modern manufacturing paradigms.

In material science, the electron-withdrawing properties of trifluoromethyl groups make this pyrimidine derivative a candidate for organic electronics and luminescent materials. Its incorporation into polymers or coatings can improve thermal stability and optoelectronic performance, resonating with trends like "flexible electronics" and "energy-efficient materials."

Regulatory and safety profiles of 18260-60-1 are well-documented, emphasizing its compliance with international standards. While not classified as hazardous, proper handling protocols are recommended—a point frequently queried as "safety data for fluorinated pyrimidines." This transparency supports its adoption across diverse sectors.

In summary, Pyrimidine,2,4,6-trifluoro-5-methyl- exemplifies the intersection of innovation and utility in fluorine chemistry. Its applications span life sciences, agriculture, and advanced materials, driven by evolving research trends and industrial needs. As the scientific community continues to explore fluorine's role in molecular design, this compound remains a cornerstone for future breakthroughs.